4-({4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(4-morpholin-4-ylpyrimidin-2-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H24N6O/c21-15-17-1-3-18(4-2-17)16-24-7-9-26(10-8-24)20-22-6-5-19(23-20)25-11-13-27-14-12-25/h1-6H,7-14,16H2
• InChI Key: HLBNVZHZERQAGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C#N)C3=NC=CC(=N3)N4CCOCC4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

The compound “4-({4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile” is a complex organic molecule that contains several functional groups, including a morpholine ring, a pyrimidine ring, and a piperazine ring. These types of compounds are often used in medicinal chemistry due to their versatile properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The morpholine, pyrimidine, and piperazine rings each contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as alkylation, acylation, and various types of condensation reactions.

Scientific Research Applications

Parkinson’s Disease (PD) Research

PF-06447475: is a potent inhibitor of leucine-rich repeat kinase 2 (LRRK2) , a protein genetically linked to PD through genome-wide association studies (GWAS). The most common LRRK2 mutation, G2019S, leads to increased kinase activity. .

Brain Penetration and Selectivity

This compound exhibits excellent brain penetrance, making it suitable for central nervous system (CNS)-related studies. .

In Vivo Safety and Pharmacodynamics

PF-06447475: has undergone in vivo safety assessments and pharmacodynamic profiling. .

Anti-Tumor and Anti-Inflammatory Potential

Beyond PD, PF-06447475 may have broader applications. Its potent biological activities make it a candidate for anti-tumor and anti-inflammatory drug development. .

Kinase Inhibition Beyond LRRK2

While primarily developed as an LRRK2 inhibitor, researchers have explored whether PF-06447475 could target other kinases. .

Structural Insights and Drug Design

The optimization process for PF-06447475 involved structural studies, including crystallography. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process that is crucial for many cellular functions, including cell signaling, growth, and division.

Mode of Action

It’s known that the compound forms a molecular salt comprising morpholin-4-ium cations and benzenesulfonyl anions . The sulfonamide group is deprotonated, which is in contrast to other crystal structures containing the N-(pyrimidin-2-yl)benzenesulfonamide moiety, which are protonated . This could suggest a potential interaction with its targets.

Biochemical Pathways

Similar compounds have been found to affect the pi3k/akt signaling pathway , which plays a key role in cell survival and growth.

Pharmacokinetics

Similar compounds have been described as highly potent, selective, and brain penetrant , suggesting good bioavailability.

Result of Action

Similar compounds have been found to have antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities , suggesting a broad spectrum of potential effects.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in the field of medicinal chemistry.